Cas no 189281-92-3 (1-(Difluoromethoxy)-4-isothiocyanatobenzene)

• Product Name: 1-(Difluoromethoxy)-4-isothiocyanatobenzene
• CAS No: 189281-92-3
• MF: C₈H₅F₂NOS
• MW: 201.193207502365
• MDL: MFCD00540035
• CID: 115594
• PubChem ID: 2063495
• Update Time: 2025-04-18

1-(Difluoromethoxy)-4-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(difluoromethoxy)-4-isothiocyanato-
• 1-Difluoromethoxy-4-isothiocyanato-benzene
• 4-(Difluoromethoxy)phenylisothiocyanate
• 525332_ALDRICH
• AC1M14HC
• AC1Q4KPR
• CTK4E0090
• MolPort-001-002-624
• Benzene, 1-(difluoromethoxy)-4-isothiocyanato- (9CI)
• C8H5F2NOS
• Benzene, 1-(difluoromethoxy)-4-isothiocyanato-
• MFCD00540035
• 4-difluoromethoxyphenyl isothiocyanate
• 189281-92-3
• 4-difluoromethoxyphenylisothiocyanate
• SY132060
• SCHEMBL1588318
• 1-(difluoromethoxy)-4-isothiocyanatobenzene
• EN300-01237
• HMS1722O08
• Z56869311
• AKOS000115255
• 4-(Difluoromethoxy)phenyl isothiocyanate
• DTXSID10366280
• FS-4693
• FT-0690729
• 1-(Difluoromethoxy)-4-isothiocyanatobenzene

• MDL： MFCD00540035
• Inchi： 1S/C8H5F2NOS/c9-8(10)12-7-3-1-6(2-4-7)11-5-13/h1-4,8H
• InChI Key： WSXQLHDOWYXTMQ-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(=CC=1)OC(F)F

Computed Properties

• Exact Mass: 201.00605
• Monoisotopic Mass: 201.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.33 g/mL at 25 °C(lit.)
• Boiling Point: 252-255 °C(lit.)
• Refractive Index: n20/D 1.584(lit.)
• PSA: 21.59
• Solubility: Not determined

1-(Difluoromethoxy)-4-isothiocyanatobenzene Security Information

• Hazardous Material transportation number：UN 1760 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers